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  4. Methyl 3-[(7-tert-butyl-4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]propanoate
Methyl 3-[(7-tert-butyl-4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]propanoate Methyl 3-[(7-tert-butyl-4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]propanoate
Brand Name: Vulcanchem
CAS No.: 312625-88-0
VCID: VC0430204
InChI: InChI=1S/C24H28N2O3S2/c1-24(2,3)15-10-11-17-18(14-15)31-21-20(17)22(28)26(16-8-6-5-7-9-16)23(25-21)30-13-12-19(27)29-4/h5-9,15H,10-14H2,1-4H3
SMILES: CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCCC(=O)OC)C4=CC=CC=C4
Molecular Formula: C24H28N2O3S2
Molecular Weight: 456.6g/mol

Methyl 3-[(7-tert-butyl-4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]propanoate

CAS No.: 312625-88-0

Main Products

VCID: VC0430204

Molecular Formula: C24H28N2O3S2

Molecular Weight: 456.6g/mol

Methyl 3-[(7-tert-butyl-4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]propanoate - 312625-88-0

CAS No. 312625-88-0
Product Name Methyl 3-[(7-tert-butyl-4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]propanoate
Molecular Formula C24H28N2O3S2
Molecular Weight 456.6g/mol
IUPAC Name methyl 3-[(7-tert-butyl-4-oxo-3-phenyl-5,6,7,8-tetrahydro-[1]benzothiolo[2,3-d]pyrimidin-2-yl)sulfanyl]propanoate
Standard InChI InChI=1S/C24H28N2O3S2/c1-24(2,3)15-10-11-17-18(14-15)31-21-20(17)22(28)26(16-8-6-5-7-9-16)23(25-21)30-13-12-19(27)29-4/h5-9,15H,10-14H2,1-4H3
Standard InChIKey SPHXEIWWHKTIJY-UHFFFAOYSA-N
SMILES CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCCC(=O)OC)C4=CC=CC=C4
Canonical SMILES CC(C)(C)C1CCC2=C(C1)SC3=C2C(=O)N(C(=N3)SCCC(=O)OC)C4=CC=CC=C4
PubChem Compound 2909289
Last Modified Nov 11 2021
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